Cas no 1260384-96-0 (4-bromo-2-methyl-1H-indole-6-carbonitrile)

• Product Name: 4-bromo-2-methyl-1H-indole-6-carbonitrile
• CAS No: 1260384-96-0
• MF: C₁₀H₇BrN₂
• MW: 235.079981088638
• CID: 5292133
• Update Time: 2026-03-10

4-bromo-2-methyl-1H-indole-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-methyl-1H-indole-6-carbonitrile
• SB15077
• 4-BroMo-6-cyano-2-Methyl-1H-indole

• Inchi： 1S/C10H7BrN2/c1-6-2-8-9(11)3-7(5-12)4-10(8)13-6/h2-4,13H,1H3
• InChI Key： NPMVFPHDIPWLDS-UHFFFAOYSA-N
• SMILES： BrC1=CC(C#N)=CC2=C1C=C(C)N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 245
• XLogP3: 2.9
• Topological Polar Surface Area: 39.6

Additional information on 4-bromo-2-methyl-1H-indole-6-carbonitrile

Comprehensive Analysis of 4-Bromo-2-methyl-1H-indole-6-carbonitrile (CAS No. 1260384-96-0): Applications and Innovations

4-Bromo-2-methyl-1H-indole-6-carbonitrile (CAS No. 1260384-96-0) is a specialized heterocyclic compound with significant potential in pharmaceutical and material science research. Its unique molecular structure, featuring a bromine substitution and a cyano group, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its role in drug discovery, particularly for targeting kinase inhibitors and cancer therapeutics, aligning with the growing demand for precision medicine solutions.

The compound’s indole core is a key motif in natural products and pharmaceuticals, driving interest in its structure-activity relationships (SAR). Recent studies highlight its utility in developing small-molecule probes for neurodegenerative diseases, a hot topic in biomedical research. With the rise of AI-driven drug design, 4-bromo-2-methyl-1H-indole-6-carbonitrile has gained attention as a fragment for virtual screening libraries, addressing queries like "how to optimize indole derivatives for high-throughput screening."

In material science, this compound’s electron-withdrawing properties are exploited in organic semiconductors and OLEDs, responding to trends in sustainable electronics. Its nitrile group enhances stability, making it suitable for photovoltaic applications. FAQs such as "what are the latest advances in indole-based materials?" often reference its derivatives, underscoring its interdisciplinary relevance.

From a synthetic perspective, CAS No. 1260384-96-0 serves as a benchmark for palladium-catalyzed cross-coupling reactions, a technique pivotal in green chemistry. Laboratories prioritize its use to achieve C-H functionalization, reducing waste—a concern echoed in searches for "eco-friendly synthetic routes." Its bromine atom also facilitates click chemistry, enabling modular drug assembly.

Quality control of 4-bromo-2-methyl-1H-indole-6-carbonitrile involves advanced HPLC and NMR techniques, ensuring compliance with GMP standards. As regulatory scrutiny intensifies, users frequently seek "how to validate indole derivative purity," highlighting the need for robust analytical protocols. Storage under inert conditions preserves its reactivity, a detail critical for long-term stability in R&D.

Market trends indicate rising demand for custom synthesis of this compound, driven by contract research organizations (CROs). Its scalability and patent landscape are frequently discussed in forums, with queries like "how to license indole intermediates for commercial use." Collaborations between academia and industry further propel its adoption in translational research pipelines.

In summary, 4-bromo-2-methyl-1H-indole-6-carbonitrile exemplifies innovation at the intersection of chemistry and biology. Its versatility addresses pressing challenges in drug development and advanced materials, while its synthetic accessibility meets the demand for cost-effective intermediates. As research evolves, this compound will likely remain pivotal in answering tomorrow’s scientific questions.